Cas no 1193386-53-6 (Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate)

• Product Name: Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate
• CAS No: 1193386-53-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD11520608
• CID: 2094065
• PubChem ID: 46735144
• Update Time: 2025-06-09

Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-methylazetidin-3-yl)methyl)carbamate
• tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate
• TERT-BUTYL (1-METHYLAZETIDIN-3-YL)METHYLCARBAMATE
• PB31580
• A810043
• N-[(1-methyl-3-azetidinyl)methyl]carbamic acid tert-butyl ester
• N-Boc-1-(1-methyl-3-azetidinyl)methanamine
• SCHEMBL15841222
• tert-Butyl((1-methylazetidin-3-yl)methyl)carbamate
• CS-0048044
• SY098119
• Carbamic acid, N-[(1-methyl-3-azetidinyl)methyl]-, 1,1-dimethylethyl ester
• DTXSID601186962
• 1193386-53-6
• AS-33829
• AKOS025290863
• MFCD11520608
• 1,1-Dimethylethyl N-[(1-methyl-3-azetidinyl)methyl]carbamate
• DB-015000
• Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate

• MDL： MFCD11520608
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)11-5-8-6-12(4)7-8/h8H,5-7H2,1-4H3,(H,11,13)
• InChI Key： WBLWBEHGMCXLRZ-UHFFFAOYSA-N
• SMILES： O(C(NCC1CN(C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate

Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate (CAS No. 1193386-53-6)

Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate (CAS No. 1193386-53-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a tert-butyl carbamate derivative, is characterized by its unique structural features, which include a tert-butyl group and an azetidine ring. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its ability to enhance the pharmacological properties of compounds. The presence of the methyl group on the azetidine ring further modulates the compound's conformational flexibility and binding affinity to biological targets. The tert-butyl group, on the other hand, provides steric protection and increases the lipophilicity of the molecule, which can be crucial for improving its bioavailability and metabolic stability.

Recent studies have highlighted the potential of Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. By targeting these interactions, Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate-derived compounds can offer new therapeutic strategies for these challenging conditions.

In another study, researchers explored the use of Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier (BBB) was investigated, and it was found to exhibit favorable BBB permeability. This property is essential for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The enhanced BBB permeability of Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate-derived compounds could lead to more effective treatments with improved patient outcomes.

The synthetic versatility of Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate has also been leveraged in combinatorial chemistry approaches. Combinatorial libraries generated from this compound have been screened for their biological activities, leading to the identification of several hit compounds with promising therapeutic potential. These hit compounds are currently undergoing further optimization and preclinical testing to evaluate their safety and efficacy.

In addition to its applications in drug discovery, Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate has been used as a building block in the synthesis of functional materials and polymers. Its unique structural features make it suitable for applications in materials science, where it can be incorporated into polymer chains to impart specific properties such as enhanced mechanical strength or improved thermal stability.

The safety profile of Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity at relevant concentrations, making it a safe choice for use in both research and industrial settings. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, Tert-butyl N-[(1-methylazetidin-3-yl)methyl]carbamate (CAS No. 1193386-53-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and synthetic versatility make it an invaluable tool in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new applications and optimize its use in developing innovative therapeutic agents and functional materials.